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Compound of Interest

Compound Name: ATTO 465 maleimid

Cat. No.: B1262725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the covalent labeling of thiol-modified

oligonucleotides with ATTO 465 maleimide. ATTO 465 is a fluorescent dye characterized by

strong absorption, high fluorescence quantum yield, and excellent photo-stability, making it a

valuable tool for a variety of applications in molecular biology and drug development.[1][2][3]

Introduction
ATTO 465 is a fluorescent label derived from acriflavine that fluoresces in the green region of

the visible spectrum.[2][3] Its maleimide derivative allows for the specific covalent attachment to

sulfhydryl (thiol) groups, which can be introduced into oligonucleotides at specific locations (5',

3', or internally) during synthesis. This labeling strategy is widely employed for creating

fluorescent probes for applications such as real-time PCR, fluorescence in situ hybridization

(FISH), single-molecule detection, and various bio-imaging techniques.

Quantitative Data
The following tables summarize the key optical and physical properties of ATTO 465 and its

maleimide derivative.

Table 1: Optical Properties of ATTO 465
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Property Value Reference

Maximum Absorption (λabs) 453 nm

Maximum Emission (λfl) 508 nm

Molar Extinction Coefficient

(εmax)
7.5 x 104 M-1 cm-1

Fluorescence Quantum Yield

(ηfl)
75%

Fluorescence Lifetime (τfl) 5.0 ns

Stokes Shift 55 nm

Table 2: Physical and Chemical Properties of ATTO 465 Maleimide

Property Value Reference

Molecular Weight (MW) 518 g/mol

Solubility
Soluble in polar solvents (DMF,

DMSO)

Reactive Group Maleimide

Target Functional Group Sulfhydryl (Thiol)

Storage Conditions
-20°C, protected from light and

moisture

Experimental Protocols
This section provides a detailed protocol for the labeling of a thiol-modified oligonucleotide with

ATTO 465 maleimide, followed by purification of the conjugate.

Materials and Reagents
Thiol-modified oligonucleotide
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ATTO 465 maleimide

Anhydrous, amine-free Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Phosphate Buffered Saline (PBS), pH 7.4

Nuclease-free water

Reducing agent (e.g., TCEP, DTT) - optional, for reducing disulfide bonds

Purification column (e.g., Sephadex G-25 gel filtration column) or HPLC system

Reaction tubes (e.g., microcentrifuge tubes)

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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